Cas no 426-13-1 (Fluorometholone)

• Product Name: Fluorometholone
• CAS No: 426-13-1
• MF: C₂₂H₂₉FO₄
• MW: 376.461670637131
• MDL: MFCD00056461
• CID: 37345
• PubChem ID: 9878
• Update Time: 2025-09-26

Fluorometholone Chemical and Physical Properties

Names and Identifiers

• 11b,17a-dihydroxy-9-fluoro-6-methyl-1,4-pregnadiene-3,20-dione
• 11BETA,17ALPHA-DIHYDROXY-9-FLUORO-6-METHYL-1,4-PREGNADIENE-3,20-DIONE
• 11-BETA,17-ALPHA-DIHYDROXY-9-FLUORO-6-METHYL-4-ANDROSTEN-3-ONE
• 1,4-PREGNADIEN-9-ALPHA-FLUORO-6-ALPHA-METHYL-11-BETA, 17-DIOL-3,20-DIONE
• 21-DESOXY-9A-FLUORO-6-ALPHA-METHYLPREDNISOLONE
• 9a-fluoro-11b,17a-dihydroxy-6a-methyl-1,4-pregnadiene-3,20-dione
• 9-FLUORO-11,17-DIHYDROXY-6-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• fluoromethalone
• FLUOROMETHOLONE
• 20-dione,9-fluoro-11-beta,17-dihydroxy-6-alpha-methyl-pregna-4-diene-3
• 9-fluoro-11-beta,17-dihydroxy-6-alpha-methylpregna-1,4-diene-3,20-dione
• cortilet
• delmeson
• nsc33001
• oxylone
• trilcin
• 9-alpha-fluoro-11-beta,17-alpha-dihydroxy-6-alpha-methylpregna-1,4-diene-3,20-dione
• 11β,17α-dihydroxy-9-fluoro-6-methyl-1,4-pregnadiene-3,20-dione
• Flumetholon
• Fluormetholone
• FML Liquifilm
• Fluor-Op
• FML Forte
• Fluorometolona
• Fluorometholonum
• Fluormetholonum
• Fluormetholon
• Neo-Oxylone
• Fluorometolone [DCIT]
• FML-S Liquifilm
• Fluorometolona [INN-Spanish]
• Fluorometholonum [INN-Latin]
• Fluorometholon
• component of Neo-Oxylone
• FML
• Efflumidex
• U 8614
• (6R,8R,9R,10S,11S,13R,14S,17R)-17-Acetyl-9-fluoro-11,17-dihydroxy-6,10,13-trimethyl-6,7,8,11,12,14,1
• D10AA01
• NCGC00016442-01
• HY-B1893R
• SR-01000003019
• HMS1570O17
• MFCD00056461
• Fluorometholone, British Pharmacopoeia (BP) Reference Standard
• (6alpha,11beta)-9-Fluoro-11,17-dihydroxy-6-methylpregna-1,4-diene-3,20-dione
• Fluorometholonum (INN-Latin)
• FLUOROMETHOLONE [VANDF]
• AS-12363
• Progesterone, 1-dehydro-9-fluoro-11.beta., 17-dihydroxy-6.alpha.-methyl-
• Fluorometholone (JP17/USP/INN)
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11.beta.,17-dihydroxy-6.alpha.-methyl-
• Pregna-1, 4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-6-methyl-, (6.alpha., 11.beta.)-
• FLUOROMETHOLONE (USP MONOGRAPH)
• S01CB05
• HMS2234F16
• Fluorometholone, United States Pharmacopeia (USP) Reference Standard
• C05AA06
• Tox21_110440_1
• NSC 33001
• SCHEMBL5051
• SV0CSG527L
• 9-Fluoro-11beta,17-dihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione
• HMS3714O17
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11-beta,17-dihydroxy-6-alpha-methyl-
• Fluorometholone [USP:INN:BAN:JAN]
• Fluorometholone (Standard)
• EINECS 207-041-5
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-6-methyl-, (6alpha,11beta)-
• FLUOROMETHOLONE COMPONENT OF FML-S
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-6-methyl-, (6I+/-,11I(2))-
• Pregna-1,20-dione, 9-fluoro-11.beta.,17-dihydroxy-6.alpha.-methyl-
• D01367
• FLUOROMETHOLONE [ORANGE BOOK]
• NSC-33001
• FLUOROMETHOLONE [JAN]
• BRD-K64862097-001-03-9
• Fml (TN)
• FLUOROMETHOLONE [INN]
• Pregna-1,20-dione, 9-fluoro-11,17-dihydroxy-6-methyl-, (6.alpha.,11.beta.)-
• MLS000069537
• NCI60_002886
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,17-dihydroxy-6alpha-methyl-
• Fluor-op (TN)
• BPBio1_001029
• SR-01000003019-2
• NCGC00021575-05
• NCGC00021575-03
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-6-methyl-, (6.alpha.,11.beta.)-
• (1R,2S,8S,10S,11S,14R,15S,17S)-14-acetyl-1-fluoro-14,17-dihydroxy-2,8,15-trimethyltetracyclo[8.7.0.02,7.011,15]heptadeca-3,6-dien-5-one
• EN300-24430753
• AC-3520
• Tox21_302593
• F0414
• MLS001076157
• Fluorometholone, >=98%
• CS-0694990
• FLUOROMETHOLONE [USP-RS]
• DB00324
• (1R,2S,8S,10S,11S,14R,15S,17S)-14-acetyl-1-fluoro-14,17-dihydroxy-2,8,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
• FML-S COMPONENT FLUOROMETHOLONE
• CHEMBL1200600
• BRD-K64862097-001-12-0
• Oxylone (TN)
• NCGC00256631-01
• SPBio_002856
• AI3-52813
• Prestwick0_000718
• AKOS015895108
• HY-B1893
• Fluorometholone (USP:INN:BAN:JAN)
• CCG-220718
• (1R,3aS,3bS,5S,9aS,9bR,10S,11aS)-1-acetyl-9b-fluoro-1,10-dihydroxy-5,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• 426-13-1
• HMS2097O17
• FML S.O.P.
• Fluorometolone
• CHEBI:31625
• DTXCID5027435
• FLUOROMETHOLONE [MI]
• UNII-SV0CSG527L
• Tox21_110440
• D07AB06
• Prestwick2_000718
• FLUOROMETHOLONE [WHO-DD]
• Progesterone, 17-dihydroxy-6.alpha.-methyl-
• Prestwick3_000718
• CS-0013955
• Q607349
• FLUOROMETHOLONE [MART.]
• SMR000058598
• CAS-426-13-1
• GTPL7079
• Prestwick1_000718
• FLUOROMETHOLONE (USP-RS)
• (6S,8S,9R,10S,11S,13S,14S,17R)-17-acetyl-9-fluoro-11,17-dihydroxy-6,10,13-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• FLUOROMETHOLONE (MART.)
• (1R,2S,8S,10S,11S,14R,15S,17S)-14-acetyl-1-fluoro-14,17-dihydroxy-2,8,15-trimethyltetracyclo(8.7.0.02,7.011,15)heptadeca-3,6-dien-5-one
• Prestwick_227
• s5486
• D07XB04
• BDBM50103631
• BSPBio_000935
• S01BA07
• FLUOROMETHOLONE [USP MONOGRAPH]
• Opera_ID_341
• DTXSID7047435
• NS00007682
• Fluorometolona (INN-Spanish)
• GLXC-15335
• FAOZLTXFLGPHNG-KNAQIMQKSA-N
• FF23440
• (6a,11b)-9-Fluoro-11,17-dihydroxy-6-methylpregna-1,4-diene-3,20-dione;21-Desoxy-9a-fluoro-6-methylprednisolone;6a-Methyl-9a-fluoro-1 1b,17a-dihydroxypregna-1,4-diene-3,20-dione11b,17a-dihydroxypregna-1,4-diene-3,20-dione
• 207-041-5
• Fluorometholone

• MDL： MFCD00056461
• Inchi： 1S/C22H29FO4/c1-12-9-17-15-6-8-21(27,13(2)24)20(15,4)11-18(26)22(17,23)19(3)7-5-14(25)10-16(12)19/h5,7,10,12,15,17-18,26-27H,6,8-9,11H2,1-4H3/t12-,15-,17-,18-,19-,20-,21-,22-/m0/s1
• InChI Key： FAOZLTXFLGPHNG-KNAQIMQKSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@@H](C)C[C@H]1[C@@H]1CC[C@](C(C)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 376.20500
• Monoisotopic Mass: 376.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not available
• Density: 1.259
• Melting Point: 292-303°C
• Boiling Point: 527.1°Cat760mmHg
• Flash Point: 272.6°C
• Refractive Index: 1.574
• PSA: 74.60000
• LogP: 2.92330
• Merck: 4175
• Specific Rotation: 55° (c=1, Pyridine)
• Solubility: Not available

Fluorometholone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU3834100
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on Fluorometholone

Fluorometholone (CAS No. 426-13-1): A Comprehensive Guide to Its Uses, Benefits, and Modern Applications

Fluorometholone (CAS No. 426-13-1) is a synthetic corticosteroid widely recognized for its anti-inflammatory and immunosuppressive properties. As a fluorinated glucocorticoid, it is primarily used in ophthalmology to treat conditions such as allergic conjunctivitis, uveitis, and post-operative inflammation. Its unique chemical structure, which includes a fluorine atom, enhances its potency while minimizing systemic side effects, making it a preferred choice for localized treatments.

In recent years, Fluorometholone eye drops have gained significant attention due to the rising prevalence of dry eye syndrome and ocular allergies. Search trends indicate growing interest in queries like "Fluorometholone vs. Loteprednol" or "long-term effects of Fluorometholone", reflecting patient concerns about efficacy and safety. Studies suggest that Fluorometholone 0.1% offers rapid relief with a lower risk of intraocular pressure elevation compared to other steroids, addressing a key consumer pain point.

The mechanism of action of CAS No. 426-13-1 involves inhibiting phospholipase A2, thereby reducing prostaglandin and leukotriene synthesis. This targeted approach aligns with current precision medicine trends, where patients seek therapies with minimal off-target effects. Notably, formulations like Fluorometholone acetate are being explored for sustained-release applications, catering to the demand for long-acting ophthalmic solutions.

From an SEO perspective, semantically related terms such as "Fluorometholone side effects", "best steroid for eye inflammation", and "how to use Fluorometholone drops" are frequently searched. Clinicians emphasize proper tapering protocols to avoid rebound inflammation, a topic often discussed in telemedicine consultations—a rapidly growing healthcare segment post-pandemic.

Innovations in drug delivery systems have further spotlighted Fluorometholone nanoparticles and liposomal formulations, which enhance corneal penetration. These advancements respond to the personalized healthcare movement, where patients increasingly inquire about cutting-edge ocular therapies on platforms like Reddit and specialized medical forums.

Regulatory agencies classify Fluorometholone as a prescription-only medication, underscoring the need for professional supervision. However, its inclusion in WHO's Model List of Essential Medicines highlights its therapeutic importance. As research continues into its potential applications for diabetic macular edema and corneal graft rejection, CAS 426-13-1 remains a cornerstone of ophthalmic pharmacotherapy.